Cas no 1071727-56-4 (methyl 4-bromo-1-oxo-2,3-dihydro-1H-indene-2-carboxylate)

• Product Name: methyl 4-bromo-1-oxo-2,3-dihydro-1H-indene-2-carboxylate
• CAS No: 1071727-56-4
• MF: C₁₁H₉BrO₃
• MW: 269.091362714767
• MDL: MFCD28010064
• CID: 2191420
• PubChem ID: 68879546
• Update Time: 2025-06-24

methyl 4-bromo-1-oxo-2,3-dihydro-1H-indene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-1-oxo-2,3-dihydro-1h-indene-2-carboxylate
• 4-bromo-1-oxo-indan-2-carboxylic acid methyl ester
• Methyl 7-bromo-3-oxo-1,2-dihydroindene-2-carboxylate
• methyl 4-bromo-1-oxo-2,3-dihydro-1H-indene-2-carboxylate

• MDL： MFCD28010064
• Inchi： 1S/C11H9BrO3/c1-15-11(14)8-5-7-6(10(8)13)3-2-4-9(7)12/h2-4,8H,5H2,1H3
• InChI Key： AIBGSRXWMDGIAM-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C(C(C(=O)OC)CC=21)=O

Computed Properties

• Exact Mass: 267.974
• Monoisotopic Mass: 267.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4

Additional information on methyl 4-bromo-1-oxo-2,3-dihydro-1H-indene-2-carboxylate

Introduction to Methyl 4-bromo-1-oxo-2,3-dihydro-1H-indene-2-carboxylate (CAS No. 1071727-56-4)

Methyl 4-bromo-1-oxo-2,3-dihydro-1H-indene-2-carboxylate, identified by its CAS number 1071727-56-4, is a significant compound in the field of organic synthesis and pharmaceutical research. This compound belongs to the class of heterocyclic derivatives, featuring a brominated indene core with a carboxylate ester group. Its unique structural properties make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The< strong>indene scaffold is well-known for its versatility in medicinal chemistry due to its ability to adopt multiple conformations and interact with biological targets in diverse ways. The presence of a< strong>bromo substituent at the 4-position enhances its reactivity, making it a preferred building block for further functionalization. Additionally, the< strong>1-oxo and< strong>2,3-dihydro functional groups contribute to its stability and utility in synthetic pathways.

In recent years, there has been growing interest in exploring the pharmacological potential of indene derivatives. Research has demonstrated that modifications within the indene core can lead to compounds with significant biological activity. For instance, studies have shown that< strong>4-bromo-1-oxo-2,3-dihydro-1H-indene-2-carboxylate exhibits promising properties as a precursor in the synthesis of molecules targeting neurological disorders. The bromine atom serves as a handle for further chemical transformations, allowing for the introduction of additional functional groups that can modulate bioactivity.

The< strong>methyl 4-bromo-1-oxo-2,3-dihydro-1H-indene-2-carboxylate molecule has also been investigated for its role in developing novel agrochemicals. Its structural features make it a suitable candidate for creating compounds with herbicidal and fungicidal properties. By leveraging its reactivity, researchers can design derivatives that interact selectively with biological pathways in pests and weeds, offering a greener alternative to traditional agrochemicals.

The synthesis of< strong>methyl 4-bromo-1-oxo-2,3-dihydro-1H-indene-2-carboxylate involves multi-step organic reactions that highlight the compound's synthetic utility. Typically, the process begins with the bromination of an indene precursor followed by oxidation and esterification steps. These transformations showcase the compound's adaptability in synthetic chemistry and its potential for further derivatization.

Recent advancements in catalytic methods have further enhanced the accessibility of< strong>methyl 4-bromo-1-oxo-2,3-dihydro-1H-indene-2-carboxylate. Transition metal-catalyzed reactions have enabled more efficient and selective transformations, reducing the need for harsh conditions and minimizing byproduct formation. Such improvements have not only streamlined the synthesis but also opened new avenues for exploring its applications.

The pharmacological evaluation of< strong>methyl 4-bromo-1-oxyoindene carboxylate has revealed intriguing findings. In vitro studies have indicated that it exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anti-cancer agent. The< strong>bromo substituent appears to play a crucial role in mediating these effects by influencing binding interactions with target proteins.

In addition to its therapeutic potential,< strong>methyl 4-bromo-oxyindene carboxylate has shown promise in material science applications. Its ability to form stable complexes with other molecules makes it useful in designing advanced materials with tailored properties. For example, it has been explored as a ligand in coordination chemistry, where it helps stabilize metal centers for catalytic applications.

The environmental impact of using< strong>methyl 4-bromo-oxyindene carboxylate as an intermediate has also been considered. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. These initiatives align with global trends toward sustainable chemistry practices.

The future prospects of< strong>methyl 4-bromo-oxyindene carboxylate are vast and multifaceted. Continued research is expected to uncover new applications across various fields, from pharmaceuticals to materials science. Its unique structural features and reactivity make it a cornerstone compound in modern synthetic chemistry.